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Compound of Interest

Compound Name:
N-(3,4-

dichlorophenyl)ethanesulfonamide

Cat. No.: B259905

Get Quote

Executive Summary
Immediate Action Required: Treat N-(3,4-dichlorophenyl)ethanesulfonamide as Halogenated

Organic Waste.

Due to the presence of the 3,4-dichloroaniline moiety, this compound poses significant acute

toxicity and environmental hazards.[1] It must never be disposed of down the drain or in

general trash.[2] The only compliant disposal method is high-temperature incineration via a

licensed hazardous waste contractor.

Critical Hazard Classification:

Primary Waste Stream: Halogenated Organic (Solid or Liquid).

EPA/RCRA Status: Likely hazardous (Characteristic of Toxicity/Reactivity based on analogs).

Key Risk: Toxic to aquatic life; potential release of NOx, SOx, and HCl gases upon thermal

decomposition.
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Chemical Identification & Hazard Assessment
Accurate identification is the first step in compliant disposal. Use the following data to populate

your Hazardous Waste Labels.

Property Data

Chemical Name N-(3,4-dichlorophenyl)ethanesulfonamide

CAS Number 17947-65-8 [1]

Molecular Formula C₈H₉Cl₂NO₂S

Molecular Weight ~254.13 g/mol

Physical State Solid (typically off-white to brown powder)

Solubility
Low in water; soluble in DMSO, Methanol,

Dichloromethane

Hazard Profiling (Inferred from Substructure)
While specific SDS data for this exact CAS is rare, safety protocols must default to the hazards

of its primary metabolic precursor and hydrolysis product, 3,4-Dichloroaniline (CAS 95-76-1) [2]

[3].

Acute Toxicity (Oral/Dermal/Inhalation): High.[1][3] May cause methemoglobinemia

(cyanosis) upon exposure.

Skin/Eye Irritation: Severe irritant; potential sensitizer.[1][3][4]

Environmental: Category 1 Acute/Chronic Aquatic Toxicity.[1][3] Bioaccumulative potential.[1]

[5][3][4][6][7][8]

Combustion Products: Emits toxic Hydrogen Chloride (HCl), Sulfur Oxides (SOx), and

Nitrogen Oxides (NOx).

Personal Protective Equipment (PPE)[4][13]
Stop: Do not handle waste containers without the following PPE.
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Respiratory: N95 particulate respirator (minimum) for solid weighing/transfer. If handling

solutions outside a fume hood, use a half-mask with organic vapor/acid gas cartridges.

Hand Protection: Double-gloving recommended.

Inner: Nitrile (4 mil).

Outer: Nitrile (4-8 mil) or Viton (for prolonged contact with dissolved organic solvents).

Eye Protection: Chemical splash goggles (ANSI Z87.1).

Body: Standard lab coat (buttoned); chemical-resistant apron if pouring large liquid volumes.

Step-by-Step Disposal Protocol
Workflow Overview
The following decision tree outlines the segregation logic for this compound.
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Waste Generation:
N-(3,4-dichlorophenyl)ethanesulfonamide

Is the waste Solid or Liquid?

SOLID WASTE

 Solid

LIQUID WASTE

 Liquid/Solution

1. Place in wide-mouth HDPE jar.
2. Label 'Hazardous Waste - Toxic Solid'.

3. Note: 'Contains Halogenated Organics'.

Solvent Type?

Final Disposal:
High-Temp Incineration
(Licensed Contractor)

Halogenated Solvent
(e.g., DCM, Chloroform)

 DCM/CHCl3

Non-Halogenated Solvent
(e.g., DMSO, Methanol)

 MeOH/DMSO

Segregate into
'HALOGENATED ORGANIC'

Waste Stream.

Segregate into
'NON-HALOGENATED'

Waste Stream.

 *If mixed with >2% Halogens

Click to download full resolution via product page
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Figure 1: Waste segregation logic. Note that mixing non-halogenated solvents with this

compound may reclassify the entire mixture as halogenated depending on local regulations.

Solid Waste Disposal
Scenario: Disposing of pure powder, contaminated weighing boats, or spill cleanup materials.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass

amber jar with a screw-top lid. Avoid metal containers due to potential corrosion from

hydrolysis byproducts (HCl).

Labeling:

Affix a "Hazardous Waste" label.[2]

Chemical Name: Write out the full name. Do not use abbreviations or chemical formulas

alone.

Hazard Checkbox: Check "Toxic" and "Irritant".

Storage: Store in a Satellite Accumulation Area (SAA) inside a secondary container until

pickup.

Liquid Waste Disposal
Scenario: Disposing of reaction mixtures or mother liquors.

Segregation Rule:

If dissolved in Dichloromethane (DCM) or Chloroform: Pour into the Halogenated Waste

carboy.

If dissolved in Methanol, Acetone, or DMSO: Pour into the Non-Halogenated Organic

carboy UNLESS your facility requires all halogen-containing compounds (solute included)

to go into the Halogenated stream.

Best Practice: Due to the high chlorine content of the solute, default to the Halogenated

Waste stream to prevent contamination of fuel-blending streams used for non-halogenated
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waste.

Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,

Nitric Acid, Peroxides) or strong bases, as sulfonamides can react vigorously or degrade to

release toxic aniline vapors [4].

Emergency Procedures
Spill Response Workflow
Immediate containment is critical to prevent environmental release.

Spill Detected Assess Volume & Risk
(Is it >100g or outside hood?)

MAJOR SPILL
Evacuate Lab

Call EHS/Emergency
 Yes

MINOR SPILL
(<100g, contained)

 No Don PPE:
Nitrile Gloves x2

Goggles
Lab Coat

Containment:
Cover with absorbent pads

or vermiculite

Cleanup:
Scoop into HDPE jar.

Wipe surface with solvent.
Label as Hazardous Waste

Click to download full resolution via product page

Figure 2: Emergency response protocol for laboratory spills.

Exposure First Aid[4][10]
Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention. The

metabolite 3,4-dichloroaniline is a methemoglobinemia inducer [2].

Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol (may increase

absorption).

Eye Contact: Rinse with water for 15 minutes, lifting eyelids.[6] Seek ophthalmological

evaluation.

Regulatory & Compliance Notes
US EPA: This compound is not explicitly P-listed or U-listed, but it must be characterized as

hazardous waste based on toxicity (D000 characteristics if tested) and the presence of
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halogenated organic compounds.

Incineration Requirement: Halogenated organics require incineration at temperatures

>1100°C with specific scrubbers to capture HCl gas. Do not autoclave this waste, as it may

release toxic vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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